Cas no 4790-22-1 (5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide)

• Product Name: 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide
• CAS No: 4790-22-1
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 2086303
• PubChem ID: 616325
• Update Time: 2025-06-18

5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-α-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide
• PCHDFDYTZSWGFR-UHFFFAOYSA-N
• 5-Methoxy-alpha-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide
• 1H-Indole-3-acetamide, 5-methoxy-.alpha.-oxo-6-(phenylmethoxy)-
• 2-[6-(Benzyloxy)-5-methoxy-1H-indol-3-yl]-2-oxoacetamide #
• 1H-Indole-3-acetamide, 5-methoxy-alpha-oxo-6-(phenylmethoxy)-
• 2-(6-(Benzyloxy)-5-methoxy-1H-indol-3-yl)-2-oxoacetamide
• starbld0005952
• 2-(5-methoxy-6-phenylmethoxy-1H-indol-3-yl)-2-oxoacetamide
• 4790-22-1
• 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide
• DTXSID501206260
• 5-Methoxy-I+/--oxo-6-(phenylmethoxy)-1H-indole-3-acetamide
• 6-(Benzyloxy)-5-methoxyindole-3-glyoxylamide

• Inchi： 1S/C18H16N2O4/c1-23-15-7-12-13(17(21)18(19)22)9-20-14(12)8-16(15)24-10-11-5-3-2-4-6-11/h2-9,20H,10H2,1H3,(H2,19,22)
• InChI Key： PCHDFDYTZSWGFR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC2C(C(C(N)=O)=O)=CNC=2C=1)OC

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4
• XLogP3: 2.2

Experimental Properties

• Solubility: Methanol

Additional information on 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide

5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide (CAS No. 4790-22-1): An Overview of Its Structure, Properties, and Applications

5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide (CAS No. 4790-22-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide is characterized by a central indole core, which is a common scaffold in many biologically active molecules. The presence of a methoxy group at the 5-position, an oxo group at the α-position, and a phenylmethoxy group at the 6-position adds to its complexity and contributes to its unique chemical and biological properties. These functional groups can influence the compound's solubility, stability, and reactivity, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide in various therapeutic areas. One notable area of interest is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide has also been investigated for its potential neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for oral administration in therapeutic settings. However, further optimization may be necessary to enhance its pharmacological properties and reduce potential side effects.

In terms of synthetic methods, several approaches have been developed to synthesize 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide. One common method involves the condensation of 5-methoxyindole with an appropriate acyl chloride followed by subsequent modifications to introduce the phenylmethoxy group and the oxo functionality. These synthetic routes are crucial for large-scale production and commercialization of the compound.

The safety profile of 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 5-Methoxy-a-oxo-6-(phenylmethoxy)-1H-indole-3-acetamide (CAS No. 4790-22-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.